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Compound of Interest

Compound Name: 3-O-Methyl Colterol Bromide

Cat. No.: B15352402

Essential Safety and Handling Guide for 3-O-Methyl
Colterol Bromide

Disclaimer: Specific safety data for "3-O-Methyl Colterol Bromide" is not readily available in
public safety databases. The following guidance is based on the known hazards of the closely
related parent compound, Colterol, and the general safety protocols for catechol-containing
compounds.[1][2][3] It is imperative that a comprehensive, site-specific risk assessment is
conducted before handling this chemical.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling 3-O-Methyl Colterol Bromide.

Hazard Assessment and Personal Protective Equipment
(PPE)

Due to its chemical structure as a catecholamine derivative, 3-O-Methyl Colterol Bromide
should be handled as a potentially hazardous substance. The primary routes of exposure are
inhalation, skin contact, and ingestion.[1][3] Appropriate PPE is mandatory to minimize risk.

Summary of Required Personal Protective Equipment
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PPE Category Specification Purpose

ANSI Z87.1 certified safety

. o i Protects eyes from splashes
Eye Protection glasses with side shields or

) and airborne patrticles.
chemical splash goggles.

) Nitrile gloves (minimum 0.11 Prevents skin contact with the
Hand Protection ) )
mm thickness). chemical.

] Protects skin and clothing from
Body Protection Fully buttoned laboratory coat. o
contamination.

Use in a certified chemical

fume hood is required. If

handling outside of a fume o ) ]

) ) ) ) Minimizes inhalation of
Respiratory Protection hood is unavoidable, a NIOSH- ) )
] ) airborne particles or aerosols.

approved respirator with

organic vapor cartridges is

necessary.

Operational Plan: Step-by-Step Handling Procedures

2.1. Preparation and Weighing (Solid Compound)

Work Area Preparation: All handling of solid 3-O-Methyl Colterol Bromide must be
conducted within a certified chemical fume hood to prevent inhalation of fine powders.[3]

Don PPE: Before handling, put on all required PPE as specified in the table above.

Weighing: Use a tared weigh boat or paper. Handle with care to avoid generating dust.

Transfer: Carefully transfer the weighed compound to your experimental vessel.
2.2. Solution Preparation

o Solvent Addition: In the chemical fume hood, add the desired solvent to the vessel containing
the solid compound.
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 Dissolution: Cap the vessel and mix by gentle swirling or vortexing until the compound is fully
dissolved.

o Labeling: Clearly label the container with the compound name, concentration, solvent, and
date of preparation.[1]

2.3. Experimental Use

¢ Maintain Ventilation: Continue to work in a well-ventilated area, preferably a chemical fume
hood, when handling solutions.[1][3]

» Avoid Contact: Use appropriate laboratory equipment (e.g., pipettes, syringes) to transfer
solutions and avoid direct contact.

o Post-Experiment: Decontaminate all work surfaces with an appropriate cleaning agent.

Disposal Plan

All waste materials contaminated with 3-O-Methyl Colterol Bromide must be disposed of as
hazardous waste.

3.1. Waste Segregation

e Solid Waste: Contaminated gloves, weigh boats, pipette tips, and other disposable materials
should be collected in a dedicated, clearly labeled hazardous waste container.[4]

e Liquid Waste: Unused or waste solutions containing 3-O-Methyl Colterol Bromide must be
collected in a separate, sealed, and clearly labeled hazardous waste container.[3][5] Do not
pour down the drain.[4]

3.2. Waste Container Management
» All waste containers must be kept closed when not in use.
o Store waste containers in a designated satellite accumulation area.

» Arrange for pickup and disposal by your institution's environmental health and safety
department.
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Emergency Procedures

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

Spill: For small spills within a chemical fume hood, absorb the material with an inert
absorbent (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste
disposal. For larger spills, evacuate the area and contact your institution's emergency
response team.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Colterol | CAS No: 18866-78-9 [aquigenbio.com]
e 2. Colterol | C12H19NO3 | CID 25104 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 3. uaf.edu [uaf.edu]

e 4. Phenol, Chloroform, or TRIzol™ Waste Disposal | Research Safety Affairs | Office of
Research | UTHSC [uthsc.edu]

e 5. luriechildrens.org [luriechildrens.org]

 To cite this document: BenchChem. [Personal protective equipment for handling 3-O-Methyl
Colterol Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15352402#personal-protective-equipment-for-
handling-3-0-methyl-colterol-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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